Cas no 1448051-98-6 (1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine)

• Product Name: 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine
• CAS No: 1448051-98-6
• MF: C₁₈H₁₈FNO₃S
• MW: 347.403827190399
• CID: 6316188
• PubChem ID: 71809249
• Update Time: 2025-06-14

1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine
• F6442-0303
• (2,4-dimethylphenyl)(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)methanone
• (2,4-dimethylphenyl)-[3-(4-fluorophenyl)sulfonylazetidin-1-yl]methanone
• 1448051-98-6
• AKOS024564409

• Inchi： 1S/C18H18FNO3S/c1-12-3-8-17(13(2)9-12)18(21)20-10-16(11-20)24(22,23)15-6-4-14(19)5-7-15/h3-9,16H,10-11H2,1-2H3
• InChI Key： BBIYERVXYBAUNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CN(C(C2C=CC(C)=CC=2C)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 347.09914277g/mol
• Monoisotopic Mass: 347.09914277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine

Research Brief on 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS: 1448051-98-6)

1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine (CAS: 1448051-98-6) is a novel azetidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining a 2,4-dimethylbenzoyl group and a 4-fluorobenzenesulfonyl moiety, which may contribute to its biological activity. Recent studies have explored its synthesis, physicochemical properties, and preliminary pharmacological evaluations, positioning it as a promising candidate for further drug development.

The synthesis of 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine involves a multi-step process, including the formation of the azetidine ring followed by selective functionalization. Researchers have optimized the reaction conditions to achieve high yields and purity, as reported in recent patent filings and peer-reviewed publications. The compound's stability under physiological conditions and its solubility profile have also been characterized, providing a foundation for its potential use in drug formulations.

Preliminary in vitro studies have demonstrated that 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine exhibits moderate inhibitory activity against specific enzyme targets implicated in inflammatory and oncogenic pathways. For instance, recent findings suggest its interaction with protein kinases and sulfotransferases, though the exact mechanism of action remains under investigation. These findings highlight its potential as a lead compound for the development of new anti-inflammatory or anticancer agents.

In addition to its biochemical properties, computational modeling studies have been conducted to predict the binding affinity and selectivity of this compound toward various biological targets. Molecular docking simulations indicate favorable interactions with key amino acid residues in target proteins, supporting the hypothesis of its therapeutic potential. Further optimization of the compound's structure may enhance its potency and reduce off-target effects.

Despite these promising results, challenges remain in translating 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine into clinical applications. Current research efforts are focused on improving its pharmacokinetic properties, such as bioavailability and metabolic stability, through structural modifications. Additionally, in vivo studies are needed to validate its efficacy and safety in animal models before progressing to human trials.

In conclusion, 1-(2,4-dimethylbenzoyl)-3-(4-fluorobenzenesulfonyl)azetidine represents an exciting area of research in medicinal chemistry. Its unique structure and preliminary biological activity make it a compelling candidate for further investigation. Continued collaboration between chemists, biologists, and pharmacologists will be essential to unlock its full therapeutic potential and address the remaining challenges in its development.